2-Tert-butyl-4-chloro-6-cyclobutyl-pyrimidine

• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol
• IUPAC Name: 2-tert-butyl-4-chloro-6-cyclobutylpyrimidine
• InChI: InChI=1S/C12H17ClN2/c1-12(2,3)11-14-9(7-10(13)15-11)8-5-4-6-8/h7-8H,4-6H2,1-3H3
• InChI Key: IHCPFUVJNRXPIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=CC(=N1)Cl)C2CCC2

Description

2-Tert-butyl-4-chloro-6-cyclobutyl-pyrimidine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.9 g of 2-tert-butyl-4-hydroxy-6-cyclobutyl-pyrimidine (48 mmol) were dissolved in 80 ml of toluene and 1 ml of dimethylformamide. 10.7 ml of POCl3 (114.8 mmol) were added dropwise at 10° C. Stirring was continued for 3 h at room temperature. The reaction mixture was poured into water, and the aqueous layer extracted with dichloromethane. The organic layer was dried over magnesium sulfate, filtered, and then concentrated to dryness to give 10.8 g of a yellowish oil (quant.).